Cas no 2098079-90-2 ((3-Azidoazetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• CAS No: 2098079-90-2
• MF: C₇H₈N₆OS
• MW: 224.24301815033
• CID: 4775519
• Update Time: 2023-08-17

(3-Azidoazetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• (3-azidoazetidin-1-yl)-(4-methylthiadiazol-5-yl)methanone
• (3-Azidoazetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• Inchi： 1S/C7H8N6OS/c1-4-6(15-12-9-4)7(14)13-2-5(3-13)10-11-8/h5H,2-3H2,1H3
• InChI Key： BBRJFOCVWBKUGG-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 224.04803007 g/mol
• Monoisotopic Mass: 224.04803007 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.7
• Molecular Weight: 224.25